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Compound of Interest

Compound Name: Salfredin B11

Cat. No.: B12763752 Get Quote

A notable scarcity of published research surrounds Salfredin B11, presenting a significant

challenge in defining its experimental applications and effective concentration ranges. Primarily

identified as a natural compound found in Nigella sativa and Nigella glandulifera, its biological

activities and pharmacological properties remain largely unexplored in publicly available

literature.

Initial database searches reveal basic physicochemical properties of Salfredin B11, including

its molecular weight of 232.23 g/mol and its classification as a 1-benzopyran.[1][2] However,

comprehensive studies detailing its mechanism of action, effects on signaling pathways, or

established protocols for in vitro and in vivo experimentation are conspicuously absent. The

Human Metabolome Database explicitly states that "very few articles have been published on

Salfredin B11".[2]

Due to this lack of foundational research, providing detailed application notes, experimental

protocols, and quantitative data on the effective concentration range of Salfredin B11 is not

feasible at this time. The scientific community has yet to establish the necessary body of work

that would inform such documentation.

Further research is required to elucidate the bioactivity of Salfredin B11, which would involve:

Initial screening assays to identify potential biological targets.

In vitro studies to determine dose-response relationships and cytotoxicity in various cell

lines.

Mechanism of action studies to investigate its effects on specific signaling pathways.
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In vivo studies to assess its efficacy and safety in animal models.

Without such fundamental data, any recommendation on an experimental concentration range

would be purely speculative and without a scientific basis. Researchers interested in

investigating Salfredin B11 will need to undertake these foundational studies to establish its

pharmacological profile.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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